3-Oxo-octanoic acid (2-oxo-tetrahydro-furan-3-YL)-amide 3-Oxo-octanoic acid (2-oxo-tetrahydro-furan-3-YL)-amide Quorum sensing is a regulatory system used by bacteria for controlling gene expression in response to increasing cell density. This regulatory process manifests itself with a variety of phenotypes including biofilm formation and virulence factor production. Coordinated gene expression is achieved by the production, release, and detection of small diffusible signal molecules called autoinducers. The N-acylated homoserine lactones (AHLs) comprise one such class of autoinducers, each of which generally consists of a fatty acid coupled with homoserine lactone (HSL). Regulation of bacterial quorum sensing signaling systems to inhibit pathogenesis represents a new approach to antimicrobial therapy in the treatment of infectious diseases. AHLs vary in acyl group length (C4-C18), in the substitution of C3 (hydrogen, hydroxyl, or oxo group), and in the presence or absence of one or more carbon-carbon double bonds in the fatty acid chain. These differences confer signal specificity through the affinity of transcriptional regulators of the LuxR family. In the gram-negative bacterium A. tumefaciens, N-3-oxo-octanoyl-L-homoserine lactone promotes the expression of the transcriptional activator (and LuxR homolog) TraR.
Brand Name: Vulcanchem
CAS No.: 147795-39-9
VCID: VC0117115
InChI: InChI=1S/C12H19NO4/c1-2-3-4-5-9(14)8-11(15)13-10-6-7-17-12(10)16/h10H,2-8H2,1H3,(H,13,15)/t10-/m0/s1
SMILES: CCCCCC(=O)CC(=O)NC1CCOC1=O
Molecular Formula: C12H19NO4
Molecular Weight: 241.28 g/mol

3-Oxo-octanoic acid (2-oxo-tetrahydro-furan-3-YL)-amide

CAS No.: 147795-39-9

Main Products

VCID: VC0117115

Molecular Formula: C12H19NO4

Molecular Weight: 241.28 g/mol

3-Oxo-octanoic acid (2-oxo-tetrahydro-furan-3-YL)-amide - 147795-39-9

CAS No. 147795-39-9
Product Name 3-Oxo-octanoic acid (2-oxo-tetrahydro-furan-3-YL)-amide
Molecular Formula C12H19NO4
Molecular Weight 241.28 g/mol
IUPAC Name 3-oxo-N-[(3S)-2-oxooxolan-3-yl]octanamide
Standard InChI InChI=1S/C12H19NO4/c1-2-3-4-5-9(14)8-11(15)13-10-6-7-17-12(10)16/h10H,2-8H2,1H3,(H,13,15)/t10-/m0/s1
Standard InChIKey FXCMGCFNLNFLSH-JTQLQIEISA-N
Isomeric SMILES CCCCCC(=O)CC(=O)N[C@H]1CCOC1=O
SMILES CCCCCC(=O)CC(=O)NC1CCOC1=O
Canonical SMILES CCCCCC(=O)CC(=O)NC1CCOC1=O
Appearance Assay:≥98%A crystalline solid
Description Quorum sensing is a regulatory system used by bacteria for controlling gene expression in response to increasing cell density. This regulatory process manifests itself with a variety of phenotypes including biofilm formation and virulence factor production. Coordinated gene expression is achieved by the production, release, and detection of small diffusible signal molecules called autoinducers. The N-acylated homoserine lactones (AHLs) comprise one such class of autoinducers, each of which generally consists of a fatty acid coupled with homoserine lactone (HSL). Regulation of bacterial quorum sensing signaling systems to inhibit pathogenesis represents a new approach to antimicrobial therapy in the treatment of infectious diseases. AHLs vary in acyl group length (C4-C18), in the substitution of C3 (hydrogen, hydroxyl, or oxo group), and in the presence or absence of one or more carbon-carbon double bonds in the fatty acid chain. These differences confer signal specificity through the affinity of transcriptional regulators of the LuxR family. In the gram-negative bacterium A. tumefaciens, N-3-oxo-octanoyl-L-homoserine lactone promotes the expression of the transcriptional activator (and LuxR homolog) TraR.
Synonyms AAI-OOHL
CF1, A. tumefaciens
conjugation factor 1, Agrobacterium
N-(3-oxo-octanoyl)-L-homoserine lactone
N-(beta-ketooctanoyl)-L-HSL
N-(beta-oxooctan-1-oyl)-L-homoserine lactone
N-(beta-oxooctan-1-oyl)homoserine lactone
PubChem Compound 127293
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator